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Compound of Interest

Compound Name: C.I.Solvent yellow 176

Cat. No.: B077638 Get Quote

Despite its classification as a fluorescent quinoline dye, C.I. Solvent Yellow 176 remains a

largely unexplored entity within the realm of biological imaging. A comprehensive review of

available scientific literature and supplier data reveals a significant lack of information regarding

its application as a fluorescent probe for cellular analysis. While its industrial uses in plastics

and fibers are documented, its potential utility for researchers, scientists, and drug

development professionals in a biological context is not supported by current evidence.

C.I. Solvent Yellow 176, chemically identified as 2-(4-Bromo-3-hydroxy-2-quinolinyl)-1,3-

indandione, is noted for its good light fastness and thermal resistance in industrial applications.

[1][2][3][4][5][6][7] However, critical data required for its use as a biological fluorescent probe—

such as its photophysical properties in aqueous buffers and organic solvents relevant to cellular

environments, its cytotoxicity against various cell lines, and specific protocols for cell loading

and imaging—are not available in the public domain.

Physicochemical Properties
A summary of the known physicochemical properties of C.I. Solvent Yellow 176 is presented

below. It is important to note that this information is derived from industrial datasheets and not

from peer-reviewed biological studies.
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Property Value Reference(s)

C.I. Name Solvent Yellow 176 [1][3]

C.I. Number 47023 [1]

Chemical Name
2-(4-Bromo-3-hydroxy-2-

quinolinyl)-1,3-indandione
[6]

CAS Number 10319-14-9 [1][2][3]

Molecular Formula C₁₈H₁₀BrNO₃ [1]

Appearance
Reddish-yellow to greenish-

yellow powder
[1][4]

Melting Point 218 °C [1]

Heat Resistance ~240-280 °C [1][4]

Biological Imaging Applications: A Knowledge Gap
The core requirements for a fluorescent probe in biological imaging include well-characterized

excitation and emission spectra in relevant biological media, high fluorescence quantum yield,

photostability under irradiation, low cytotoxicity, and specific localization to cellular

compartments of interest. For C.I. Solvent Yellow 176, this information is conspicuously absent

from the scientific literature.

While other quinoline-based dyes have been explored for their fluorescent properties and

potential in sensing and imaging, these studies do not provide specific data that can be

extrapolated to C.I. Solvent Yellow 176.[8][9][10][11] Similarly, though there is a growing

interest in repurposing industrial dyes for biological applications, no published research

appears to have successfully adapted Solvent Yellow 176 for this purpose.

The lipophilic nature of solvent dyes, in general, suggests a potential for partitioning into

cellular membranes or lipid droplets.[12][13][14][15][16][17][18] However, without experimental

validation, this remains speculative. The workflow for evaluating a novel fluorescent probe

would typically involve characterizing its spectral properties, assessing its uptake and

localization in cells, and determining its toxicity, none of which has been documented for C.I.

Solvent Yellow 176.
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Experimental Protocols: A General Framework
In the absence of specific protocols for C.I. Solvent Yellow 176, a general methodology for

testing a novel lipophilic fluorescent dye in a cellular context is provided below. This is a

hypothetical workflow and would require extensive optimization and validation for this specific

compound.

General Workflow for Evaluating a Novel Lipophilic
Fluorescent Probe
Caption: A general workflow for the characterization and cellular application of a novel

fluorescent probe.

Conclusion
At present, C.I. Solvent Yellow 176 cannot be recommended as a fluorescent probe for

biological imaging due to the profound lack of scientific data characterizing its performance and

safety in a cellular context. The information required to generate detailed application notes and

protocols, including quantitative photophysical data and evidence of its utility in biological

systems, is not available. Researchers interested in novel fluorescent probes are advised to

consider well-characterized dyes or to undertake a comprehensive evaluation of C.I. Solvent

Yellow 176, following a rigorous workflow similar to the one outlined above, to determine its

suitability for biological imaging applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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